Cas no 42908-15-6 (2-ethylhexyl 3,5-diamino-4-methylbenzoate)

42908-15-6 structure
Product name:2-ethylhexyl 3,5-diamino-4-methylbenzoate
2-ethylhexyl 3,5-diamino-4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- 2-ethylhexyl 3,5-diamino-4-methylbenzoate
- EINECS 255-997-7
- SCHEMBL11220292
- IUSWWMQKWNMRSQ-UHFFFAOYSA-N
- 42908-15-6
- NS00057766
- DTXSID10885880
- Benzoic acid, 3,5-diamino-4-methyl-, 2-ethylhexyl ester
- 4-Methyl-3,5-diaminobenzoic acid, 2-ethylhexyl ester
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- Inchi: InChI=1S/C16H26N2O2/c1-4-6-7-12(5-2)10-20-16(19)13-8-14(17)11(3)15(18)9-13/h8-9,12H,4-7,10,17-18H2,1-3H3
- InChI Key: IUSWWMQKWNMRSQ-UHFFFAOYSA-N
- SMILES: CCCCC(CC)COC(=O)C1=CC(=C(C(=C1)N)C)N
Computed Properties
- Exact Mass: 278.199428076g/mol
- Monoisotopic Mass: 278.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.3Ų
- XLogP3: 3.9
2-ethylhexyl 3,5-diamino-4-methylbenzoate Related Literature
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Eliane Deschamps,Bernard Deschamps,Jeanne Laure Dormieux,Louis Ricard,Nicolas Mézailles,Pascal Le Floch Dalton Trans., 2006, 594-602
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2. 3-Selenocyanate-indoles as new agents for the treatment of superficial and mucocutaneous infections†Priscilla Maciel Quatrin,Daiane Flores Dalla Lana,Luana Candice Genz Bazana,Luis Flávio Souza de Oliveira,Mario Lettieri Teixeira,Edilma Elaine Silva,William Lopes,Rômulo Faria Santos Canto New J. Chem., 2019,43, 926-933
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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Krzysztof Zawada,Sebastian Kowalczyk,Andrzej Plichta,Jan Jaczewski,Tomasz Zabielski RSC Adv., 2022,12, 3406-3415
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Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
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Cécile Roche,Jean-Pierre Sauvage,Angélique Sour,Nathan L. Strutt New J. Chem., 2011,35, 2820-2825
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David M. Hodgson,Matthew J. Fleming,Zhaoqing Xu,Changxue Lin,Steven J. Stanway Chem. Commun., 2006, 3226-3228
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Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
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Yu shen Liu,Guofeng Yang,Feng Xie,Chun Zhu,Yingzhou Yu,Xiumei Zhang,Naiyan Lu,Yueke Wang,Guoqing Chen Nanoscale Adv., 2021,3, 2649-2656
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Kwok-ho Lam RSC Adv., 2016,6, 96743-96751
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